Cas no 861079-75-6 (ethyl 3-(methylsulfamoyl)benzoate)

• Product Name: ethyl 3-(methylsulfamoyl)benzoate
• CAS No: 861079-75-6
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 6603039
• PubChem ID: 27000084
• Update Time: 2025-07-15

ethyl 3-(methylsulfamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(methylsulfamoyl)benzoate
• Benzoic acid, 3-[(methylamino)sulfonyl]-, ethyl ester
• Z54848132
• CS-0348066
• ethyl 3-[(methylamino)sulfonyl]benzoate
• ethyl3-[(methylamino)sulfonyl]benzoate
• 861079-75-6
• EN300-1453440
• AKOS027248768
• Ethyl 3-(n-methylsulfamoyl)benzoate

• Inchi： 1S/C10H13NO4S/c1-3-15-10(12)8-5-4-6-9(7-8)16(13,14)11-2/h4-7,11H,3H2,1-2H3
• InChI Key： XEAPQKSTLGQGMI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(S(NC)(=O)=O)=C1

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 384.3±44.0 °C(Predicted)
• pka: 10.90±0.30(Predicted)

Additional information on ethyl 3-(methylsulfamoyl)benzoate

Ethyl 3-(Methylsulfamoyl)Benzoate: A Comprehensive Overview

Ethyl 3-(methylsulfamoyl)benzoate, with the CAS number 861079-75-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzoate group substituted with a methylsulfamoyl moiety. The methylsulfamoyl group, as a key functional group, imparts distinctive chemical properties to the molecule, making it a subject of interest for both academic and industrial research.

The synthesis of ethyl 3-(methylsulfamoyl)benzoate involves a series of well-established organic reactions. The process typically begins with the preparation of the corresponding benzoic acid derivative, followed by the introduction of the methylsulfamoyl group through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes. Researchers have also explored alternative routes, such as microwave-assisted synthesis and enzymatic catalysis, to optimize the production of this compound.

Ethyl 3-(methylsulfamoyl)benzoate has demonstrated potential in various applications due to its versatile chemical properties. One of the most promising areas is its use in drug development. The compound has shown activity in preclinical studies targeting specific biological pathways, such as those involved in inflammation and neurodegenerative diseases. For instance, recent studies have highlighted its ability to modulate key enzymes associated with these conditions, suggesting its potential as a lead compound for therapeutic agents.

In addition to its pharmacological applications, ethyl 3-(methylsulfamoyl)benzoate has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has focused on enhancing the stability and functionality of these materials by incorporating ethyl 3-(methylsulfamoyl)benzoate as a ligand.

The chemical stability and reactivity of ethyl 3-(methylsulfamoyl)benzoate make it an attractive candidate for further exploration in green chemistry. Its ability to participate in reversible reactions under mild conditions offers opportunities for recyclable chemical processes. For example, researchers have investigated its use in dynamic covalent chemistry, where it serves as a building block for self-healing materials and adaptive systems.

From an environmental perspective, ethyl 3-(methylsulfamoyl)benzoate has been studied for its biodegradability and ecological impact. Initial assessments suggest that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways. However, further studies are required to fully understand its environmental fate and potential risks.

In conclusion, ethyl 3-(methylsulfamoyl)benzoate represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in chemistry and beyond.